Cas no 885277-20-3 (2-(5-Chloropyridin-2-yl)aniline)

• Product Name: 2-(5-Chloropyridin-2-yl)aniline
• CAS No: 885277-20-3
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD06738710
• CID: 892774
• PubChem ID: 53407539
• Update Time: 2025-11-06

2-(5-Chloropyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(5-CHLORO-PYRIDIN-2-YL)-PHENYLAMINE
• 2-(5-chloropyridin-2-yl)aniline
• 2-(5-CHLOROPYRIDIN-2-YL)PHENYLAMINE,
• 2-(3,5-DIMETHOXY-BENZOYLAMINO)-3-METHYL-BUTYRIC ACID
• 2-(5-Chloro-2-pyridinyl)aniline
• DTXSID70695922
• FT-0695494
• AB27707
• CS-0341832
• A861949
• 885277-20-3
• MFCD06738710
• DB-077706
• 2-(5-Chloropyridin-2-yl)aniline

• MDL： MFCD06738710
• Inchi： 1S/C11H9ClN2/c12-8-5-6-11(14-7-8)9-3-1-2-4-10(9)13/h1-7H,13H2
• InChI Key： OVRZCDASEQJIEK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 204.04500
• Monoisotopic Mass: 204.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 38.91000
• LogP: 3.56540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(5-Chloropyridin-2-yl)aniline

2-(5-Chloropyridin-2-yl)aniline: A Comprehensive Overview

The compound 2-(5-Chloropyridin-2-yl)aniline, identified by the CAS number 885277-20-3, is a significant organic chemical entity with a diverse range of applications in the field of chemistry. This compound, also known as 5-chloro-N-(pyridin-2-yl)benzenamine, is characterized by its unique structure and versatile properties. The molecule consists of a pyridine ring substituted with a chlorine atom at the 5-position and an aniline group attached at the 2-position of the pyridine ring. This structural arrangement imparts distinctive electronic and steric properties to the compound, making it valuable in various chemical reactions and industrial processes.

Recent studies have highlighted the importance of 2-(5-Chloropyridin-2-yl)aniline in the synthesis of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the production of biologically active compounds, such as kinase inhibitors and other therapeutic agents. The compound's ability to undergo various nucleophilic aromatic substitutions and coupling reactions has been extensively documented, showcasing its potential in drug discovery and development.

The synthesis of 2-(5-Chloropyridin-2-yl)aniline typically involves multi-step processes that include chlorination, substitution, and coupling reactions. One common approach involves the chlorination of pyridine derivatives followed by nucleophilic substitution with aniline derivatives. This method ensures high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further enhanced the efficiency of these synthesis pathways, reducing production costs and minimizing environmental impact.

In terms of applications, 2-(5-Chloropyridin-2-yl)aniline has found significant use in the electronics industry as a precursor for high-performance polymers and conductive materials. Its ability to form stable aromatic systems makes it ideal for applications in organic light-emitting diodes (OLEDs) and flexible electronics. Additionally, the compound has been employed in the development of advanced coatings and adhesives due to its excellent thermal stability and mechanical properties.

Recent research has also focused on the environmental impact of 2-(5-Chloropyridin-2-yl)aniline. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain industrial applications. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-(5-Chloropyridin-2-yl)aniline (CAS No: 885277-20-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.